Cas no 16563-43-2 (3-(naphthalen-2-yloxy)propanoic Acid)

• Product Name: 3-(naphthalen-2-yloxy)propanoic Acid
• CAS No: 16563-43-2
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD00156917
• CID: 1350016
• PubChem ID: 13681874
• Update Time: 2025-06-14

3-(naphthalen-2-yloxy)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(2-naphthalenyloxy)-
• 3-(2-Naphthoxy)propionic acid
• 3-(naphthalen-2-yloxy)propanoic acid
• EN300-33497
• 3-naphthalen-2-yloxypropanoic acid
• AKOS000127002
• G25424
• SCHEMBL2597631
• CS-0246635
• Z240085208
• 3-(2-naphthyloxy)propanoic acid
• DHSIEHJZSPBHQA-UHFFFAOYSA-N
• 16563-43-2
• 3-(naphthalen-2-yloxy)propanoicacid
• 3-(naphthalen-2-yloxy)propanoic Acid

• MDL： MFCD00156917
• Inchi： 1S/C13H12O3/c14-13(15)7-8-16-12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,7-8H2,(H,14,15)
• InChI Key： DHSIEHJZSPBHQA-UHFFFAOYSA-N
• SMILES： O(CCC(=O)O)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 216.07866
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(naphthalen-2-yloxy)propanoic Acid

Comprehensive Overview of 3-(Naphthalen-2-yloxy)propanoic Acid (CAS No. 16563-43-2): Properties, Applications, and Industry Insights

3-(Naphthalen-2-yloxy)propanoic Acid (CAS No. 16563-43-2) is an organic compound featuring a naphthalene ring linked to a propanoic acid moiety via an ether bond. This aromatic carboxylic acid derivative has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. The compound's molecular formula C13H12O3 and molecular weight 216.23 g/mol make it a versatile intermediate for synthesizing more complex molecules.

Recent studies highlight the growing demand for naphthalene-based compounds in drug development, particularly as non-steroidal anti-inflammatory drug (NSAID) precursors. Researchers are investigating 3-(Naphthalen-2-yloxy)propanoic Acid for its potential as a bioactive scaffold in medicinal chemistry. The compound's lipophilic nature and hydrogen-bonding capacity contribute to its interesting pharmacological profile, aligning with current trends in targeted drug delivery systems.

In material science applications, CAS 16563-43-2 serves as a building block for organic semiconductors and photovoltaic materials. Its extended π-conjugation system makes it valuable for developing OLED materials and organic electronic devices, addressing the global push for sustainable energy solutions. The compound's thermal stability (typically stable below 250°C) and moderate solubility in common organic solvents enhance its processing versatility.

Analytical characterization of 3-(Naphthalen-2-yloxy)propanoic Acid typically involves HPLC purity analysis, NMR spectroscopy (showing characteristic peaks at δ 7.2-8.0 ppm for aromatic protons), and mass spectrometry. The crystalline form often displays a melting point range of 120-125°C, with variations depending on polymorphic forms. These physicochemical properties are crucial for quality control in industrial applications.

The synthesis of 16563-43-2 commonly proceeds through nucleophilic substitution reactions between 2-naphthol and 3-bromopropanoic acid derivatives, with yields optimized through phase-transfer catalysis or microwave-assisted synthesis techniques. Recent process improvements focus on green chemistry principles, reducing solvent waste and energy consumption – a response to growing environmental sustainability concerns in chemical manufacturing.

From a commercial perspective, 3-(Naphthalen-2-yloxy)propanoic Acid serves as a key intermediate for specialty chemicals production. Market analysis indicates steady growth in demand, particularly from Asia-Pacific research centers and contract manufacturing organizations. The compound's supply chain considerations include proper storage (recommended in amber glass under inert atmosphere) to prevent oxidative degradation and maintain pharmaceutical-grade purity.

Emerging applications explore the compound's potential in agrochemical formulations and biodegradable polymers. Its structure-activity relationship is being mapped against various biological targets, with particular interest in enzyme inhibition properties. These developments align with current precision agriculture trends and green material innovation initiatives driving chemical research priorities.

Quality specifications for CAS 16563-43-2 typically require ≥98% purity (HPLC), with strict controls on heavy metal content and residual solvents for pharmaceutical applications. Advanced purification techniques like preparative chromatography or recrystallization from ethanol/water mixtures achieve these standards. The compound's stability profile shows excellent room-temperature longevity when protected from light and moisture.

Regulatory status of 3-(Naphthalen-2-yloxy)propanoic Acid varies by jurisdiction, but it generally falls under standard industrial chemical regulations. Safety data sheets recommend standard laboratory precautions including gloves and eye protection, with no extraordinary hazards reported. Proper waste disposal methods follow local regulations for organic carboxylic acids, reflecting growing industry emphasis on responsible chemical management practices.

Future research directions for this compound include exploration of its supramolecular chemistry applications and potential in metal-organic frameworks (MOFs). The hydrogen-bonding motifs present in its structure offer intriguing possibilities for crystal engineering and molecular recognition systems. These developments could position 16563-43-2 as valuable for next-generation sensor technologies and smart materials.